Cas no 139521-01-0 (L-Phenylalaninamide,N-(1-carboxy-3-phenylpropyl)-N-methylglycyl-L-prolyl-N-(4-carboxyphenyl)-)

• Product Name: L-Phenylalaninamide,N-(1-carboxy-3-phenylpropyl)-N-methylglycyl-L-prolyl-N-(4-carboxyphenyl)-
• CAS No: 139521-01-0
• MF: C₃₄H₃₈N₄O₇
• MW: 614.688128948212
• CID: 1273845
• Update Time: 2024-08-04

L-Phenylalaninamide,N-(1-carboxy-3-phenylpropyl)-N-methylglycyl-L-prolyl-N-(4-carboxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,N-(1-carboxy-3-phenylpropyl)-N-methylglycyl-L-prolyl-N-(4-carboxyphenyl)-
• L-Phenylalaninamide, N-(1-carboxy-3-phenylpropyl)-N-methylglycyl-L-prolyl-N-(4-carboxyphenyl)- (9CI)

• Inchi： 1S/C34H38N4O7/c1-36(28(34(44)45)19-14-23-9-4-2-5-10-23)22-30(39)37-20-8-13-27(37)32(41)38(26-17-15-25(16-18-26)33(42)43)29(31(35)40)21-24-11-6-3-7-12-24/h2-7,9-12,15-18,27-29H,8,13-14,19-22H2,1H3,(H2,35,40)(H,42,43)(H,44,45)/t27-,28?,29-/m0/s1
• InChI Key： LKTKRPRNNZKKAV-QBGWAWDMSA-N
• SMILES： C(N)(=O)[C@H](CC1=CC=CC=C1)N(C(=O)[C@@H]1CCCN1C(=O)CN(C(C(O)=O)CCC1=CC=CC=C1)C)C1=CC=C(C(O)=O)C=C1

Computed Properties

• Exact Mass: 614.27424

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Boiling Point: 936.6±65.0 °C(Predicted)
• PSA: 156.35
• pka: 2.21±0.14(Predicted)